6-(2-chlorobenzyl)-3-(4-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one

Specification

• Molecular Formula: C22H20ClN3O2
• Molecular Weight: 393.9 g/mol
• IUPAC Name: 6-[(2-chlorophenyl)methyl]-3-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• Standard InChI: InChI=1S/C22H20ClN3O2/c1-13-18(12-16-6-4-5-7-19(16)23)22(27)26-21(24-13)20(14(2)25-26)15-8-10-17(28-3)11-9-15/h4-11,25H,12H2,1-3H3
• Standard InChI Key: PDERKOZBJXMUML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC(=C(C(=O)N2N1)CC3=CC=CC=C3Cl)C)C4=CC=C(C=C4)OC

Introduction

Structural Characteristics and Molecular Properties

The compound belongs to the pyrazolo[1,5-a]pyrimidine family, characterized by a fused bicyclic system with nitrogen atoms at positions 1, 3, and 5. Its structure includes a 2-chlorobenzyl group at position 6, a 4-methoxyphenyl group at position 3, and methyl substituents at positions 2 and 5. Key molecular properties are summarized below:

Property	Value
Molecular Formula	C₂₂H₂₀ClN₃O₂
Molecular Weight	393.9 g/mol
IUPAC Name	6-[(2-Chlorophenyl)methyl]-3-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
SMILES	CC1=C(C2=NC(=C(C(=O)N2N1)CC3=CC=CC=C3Cl)C)C4=CC=C(C=C4)OC
X-ray Crystallography Data	Confirmed tautomeric structure via single-crystal analysis

The X-ray diffraction study of a related pyrazolo[1,5-a]pyrimidine derivative confirmed the prevalence of the 4a tautomer (Figure 2A in), with a C═O bond length of 1.23 ± 0.01 Å, supporting the keto-enol equilibrium.

Synthetic Methodologies

Cyclocondensation Reactions

The core scaffold is synthesized via a one-step cyclocondensation reaction between β-ketoesters (5) and aminopyrazoles (6) (Scheme 1 in). For example:

• Key Step: Reaction of ethyl 3-(4-methoxyphenyl)-3-oxopropanoate with 5-amino-3-methyl-1H-pyrazole in diglyme yields the pyrazolo[1,5-a]pyrimidin-7(4H)-one backbone.

• Modifications: Substituents at positions 2, 5, and 6 are introduced via alkylation or Friedel-Crafts reactions.

Microwave-Assisted Synthesis

Microwave irradiation enhances reaction efficiency. A 70% yield was achieved in 6 minutes using silica gel as a catalyst under solvent-free conditions.

Comparative Synthesis Routes

Method	Conditions	Yield
Cyclocondensation	Diglyme, reflux, 12 h	65–75%
Microwave irradiation	Solvent-free, 300 W, 6 min	70%
Copper-catalyzed coupling	CuI, DMF, 80°C, 24 h	85–98%

Physicochemical Properties and Analytical Characterization

Spectroscopic Data

• ¹H NMR (DMSO-d₆): δ 2.32 (s, 3H, CH₃), 3.85 (s, 3H, OCH₃), 5.92 (s, 1H, pyrimidine-H), 7.42–7.73 (m, aromatic-H).

• IR (KBr): 1677 cm⁻¹ (C=O), 1587 cm⁻¹ (C=N), 1250 cm⁻¹ (C-O-C).

Computational Studies

Density functional theory (DFT) calculations (B3LYP/6-311G(d,p)) predict a planar geometry with dipole moments of 4.2 Debye, aligning with experimental XRD data.